Cas no 61571-27-5 (ethyl 2-{imidazo[1,2-a]pyrimidin-2-yl}acetate)

• Product Name: ethyl 2-{imidazo[1,2-a]pyrimidin-2-yl}acetate
• CAS No: 61571-27-5
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• MDL: MFCD11656487
• CID: 474432
• PubChem ID: 12343874
• Update Time: 2025-05-23

ethyl 2-{imidazo[1,2-a]pyrimidin-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidin-2-yl-acetic acid ethyl ester
• ETHYL 2-(IMIDAZO[1,2-A]PYRIMIDIN-2-YL)ACETATE
• ethyl 2-imidazo[1,2-a]pyrimidin-2-ylacetate
• Imidazo[1,2-a]pyrimidine-2-acetic acid, ethyl ester
• Ethyl imidazo[1,2-a]pyrimidin-2-ylacetate
• LogP
• ethyl 2-{imidazo[1,2-a]pyrimidin-2-yl}acetate
• imidazo[1,2-a]pyrimidine-2-acetic acid ethyl ester
• J-520645
• DTXSID10492497
• EN300-111131
• SCHEMBL7986876
• Ethyl (imidazo[1,2-a]pyrimidin-2-yl)acetate
• CS-0222438
• AKOS015843382
• Imidazo[1,2-a]pyrimidin-2-yl-aceticacidethylester
• 61571-27-5

• MDL： MFCD11656487
• Inchi： 1S/C10H11N3O2/c1-2-15-9(14)6-8-7-13-5-3-4-11-10(13)12-8/h3-5,7H,2,6H2,1H3
• InChI Key： GHPPPCRSQBZCLR-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CN2C=CC=NC2=N1)=O

Computed Properties

• Exact Mass: 205.08523
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.614
• Solubility: Slightly soluble (6.8 g/l) (25 º C),
• PSA: 56.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on ethyl 2-{imidazo[1,2-a]pyrimidin-2-yl}acetate

Comprehensive Overview of Ethyl 2-{imidazo[1,2-a]pyrimidin-2-yl}acetate (CAS No. 61571-27-5): Properties, Applications, and Research Insights

Ethyl 2-{imidazo[1,2-a]pyrimidin-2-yl}acetate (CAS No. 61571-27-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The imidazo[1,2-a]pyrimidine core is a privileged scaffold in medicinal chemistry, often associated with bioactive properties. This ester derivative, featuring an ethyl acetate side chain, offers versatility in synthetic applications, making it a valuable intermediate for drug discovery and material science.

In recent years, the demand for imidazo[1,2-a]pyrimidine derivatives has surged, driven by their potential in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. Researchers have explored CAS 61571-27-5 as a precursor for novel antiviral and anti-inflammatory agents, aligning with global health trends such as pandemic preparedness and chronic disease management. Its molecular structure allows for facile modifications, enabling the development of highly selective therapeutic candidates.

The synthesis of ethyl 2-{imidazo[1,2-a]pyrimidin-2-yl}acetate typically involves condensation reactions between 2-aminopyrimidines and α-haloesters, followed by cyclization. This process highlights the compound's role in green chemistry initiatives, as researchers optimize yields while minimizing hazardous byproducts. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its purity, a key concern for industries prioritizing quality control and regulatory compliance.

Beyond pharmaceuticals, 61571-27-5 has found niche applications in organic electronics. Its conjugated system exhibits promising photophysical properties, making it a candidate for OLED materials and sensors. This dual utility underscores the compound's relevance in both life sciences and advanced technology sectors, addressing contemporary interests in sustainable materials and energy-efficient devices.

Frequently searched questions about ethyl 2-{imidazo[1,2-a]pyrimidin-2-yl}acetate include its solubility profile (notably in DMSO and ethanol), stability under storage conditions, and scalable synthesis methods. These queries reflect user priorities in practical handling and industrial adaptation. Additionally, computational studies leveraging AI-driven molecular modeling have accelerated its exploration, resonating with trends in digital chemistry and high-throughput screening.

In summary, CAS 61571-27-5 exemplifies the intersection of traditional organic synthesis and cutting-edge applications. Its adaptability across disciplines positions it as a focal point for innovation, whether in designing next-generation therapeutics or functional materials. As research progresses, this compound is poised to address emerging challenges in precision medicine and smart material engineering.